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Compound of Interest

Compound Name: COBALT BLUE

Cat. No.: B1171533

An In-depth Technical Guide to the Optical and Magnetic Properties of Cobalt Aluminate
(CoAlz04)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Cobalt aluminate (CoAl204), a spinel-structured oxide renowned as the pigment Thénard's
blue, possesses a unique combination of optical and magnetic properties rooted in its crystal
chemistry. Its intense blue color arises from electronic d-d transitions of cobalt ions (Co2*)
situated in the tetrahedral sites of the spinel lattice. This material exhibits a range of optical
phenomena, including distinct absorption bands and photoluminescence, which are highly
sensitive to synthesis conditions and cation distribution. Magnetically, CoAl20a is a frustrated
antiferromagnet, characterized by a Néel temperature (Tn) below which long-range
antiferromagnetic ordering occurs. This magnetic behavior is complex, heavily influenced by
the degree of crystallographic site inversion, which can induce spin-glass-like states. This guide
provides a comprehensive overview of these properties, detailed experimental methodologies,
and quantitative data to serve as a foundational resource for scientific and research
applications.

Core Properties of CoAl204
Crystal Structure

CoAlz20a4 crystallizes in a cubic spinel structure with the general formula AB20a. In the ideal
"normal” spinel configuration, Co?* ions occupy the tetrahedral (A) sites, and aluminum ions
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(AlR+) occupy the octahedral (B) sites within a face-centered cubic (FCC) oxygen lattice.
However, a degree of "inversion™" is common, where AlR* ions occupy some tetrahedral sites
and Co?* ions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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